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Compound of Interest

Compound Name: Ethyltriethoxysilane

Cat. No.: B166834

An In-depth Technical Guide to the Safety and Handling of Ethyltriethoxysilane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and
emergency measures for ethyltriethoxysilane. It is intended to equip laboratory and research
personnel with the necessary information to handle this chemical safely.

Chemical and Physical Properties

Ethyltriethoxysilane is a colorless liquid with a characteristic odor.[1][2] It is insoluble in water.
[1][3] A summary of its key physical and chemical properties is provided below.
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Property

Value

Molecular Formula

C8H2003sSi[1][2][4]

Molecular Weight 192.33 g/mol [1][2]
Boiling Point 158 - 160 °C[2][5]
Melting Point -78 °C[2][3][5]
Flash Point 29 °C / 84.2 °F[2]

Autoignition Temperature

235 °C / 455 °F[2]

Specific Gravity

0.896[2][5]

Vapor Pressure

3.7 £ 0.3 mmHg at 25°CJ3]

Water Solubility

Insoluble[1][3]

Hazard Identification and Classification

Ethyltriethoxysilane is classified as a flammable liquid and can cause skin and eye irritation.

[2]141(6][7118]

GHS Hazard Statement

Hazard Class Category
Code
Flammable liquids H226
Skin corrosion/irritation H315
Serious eye damage/eye
L Y gerey H319
irritation
Specific target organ toxicity —
.p 9 J Y H335
single exposure
Source:[4]
Signal Word:Warning[6][8]
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Hazard Statements:

H226: Flammable liquid and vapor.[4][6][8]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Toxicological Information

The toxicological data for ethyltriethoxysilane is limited, and the properties have not been
fully investigated.[2] Overexposure may lead to symptoms such as headache, dizziness,
tiredness, nausea, and vomiting.[2] Contact with water may liberate ethanol, which can have
chronic effects on the central nervous system.[9]

Route of Exposure Species Value
Oral LD50 Rat 14 g/kg[2]
Dermal LD50 Rabbit 14,320 mg/kg[10]

Experimental Protocols

The methodologies for determining the toxicological data presented are based on
internationally recognized guidelines, ensuring reproducibility and reliability.

Acute Oral Toxicity (LD50) The acute oral toxicity is determined following the OECD Test
Guideline 401. This method involves the administration of a single dose of the substance to a
group of rats via gavage. The animals are then observed for 14 days for signs of toxicity and
mortality. The LD50 value is calculated as the dose that is lethal to 50% of the test population.

Acute Dermal Toxicity (LD50) The acute dermal toxicity is assessed using the OECD Test
Guideline 402. The substance is applied to a shaved area of the skin of rabbits for a 24-hour
period. The animals are observed for up to 14 days for any signs of skin irritation, systemic
toxicity, and mortality. The dermal LD50 is the dose that results in the death of 50% of the
animals.
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Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to mitigate the risks associated
with ethyltriethoxysilane.

Handling:

Work in a well-ventilated area.[6]

o Wear appropriate personal protective equipment, including gloves, lab coat, and safety
goggles.[2][6][11]

» Avoid all contact with skin and eyes.[6][11]

o Keep the substance away from heat, sparks, open flames, and any other potential ignition
sources.[2][6][11]

« Utilize non-sparking tools.[6][11]

Implement measures to prevent the accumulation of electrostatic charge.[2][11]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][6][11]

Keep away from sources of ignition.[2][11]

Store separately from incompatible materials, such as strong oxidizing agents.[2][11]

This material is sensitive to moisture.[2]

Exposure Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment should be employed.

Engineering Controls:
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e Ensure the laboratory is equipped with adequate ventilation systems.[2][6]
o Use explosion-proof equipment for all electrical, ventilation, and lighting systems.[2][6]
e An emergency eyewash station and safety shower must be readily accessible.[11]

Personal Protective Equipment (PPE):

PPE Requirements

Mandatory ( Tightly fitting safety goggles
Splash risk =\ with side-shields

A

Handling Ethyltriethoxysilane ] Contact risk ) Mandatory ) Imperwc_)u_s clothing
Neoprene or nitrile rubber gloves

Y

Inhalation risk
Respiratory Protection } If ventilation is inadequate Full-face respirator

Click to download full resolution via product page
Caption: PPE selection workflow for handling ethyltriethoxysilane.
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[6]

o Skin Protection: Wear impervious, flame-resistant clothing and gloves.[6] Neoprene or nitrile

rubber gloves are recommended.[11]

o Respiratory Protection: In case of insufficient ventilation or if exposure limits are exceeded, a
full-face respirator should be used.[6]

First-Aid Procedures

Prompt and appropriate first-aid is crucial in the event of an exposure.
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Route of Exposure
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Caption: First-aid measures for ethyltriethoxysilane exposure.

 Inhalation: Immediately move the individual to fresh air. If breathing is labored, administer
oxygen. If breathing has stopped, provide artificial respiration and seek immediate medical
attention.[6]

» Skin Contact: Remove all contaminated clothing at once. Wash the affected skin with soap
and plenty of water and seek medical advice.[6]

o Eye Contact: Flush the eyes with water for a minimum of 15 minutes and consult a
physician.[2][6]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Contact a doctor or poison control center immediately.[6]

Fire-Fighting Protocols

Given that ethyltriethoxysilane is a flammable liquid, it is imperative to have established fire-
fighting procedures.

Suitable Extinguishing Agents:

e Dry chemical, carbon dioxide, or alcohol-resistant foam are effective.[2][6]
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o A water spray can be used to cool containers that are exposed to fire.[2]
Fire-Related Hazards:

e Vapors can form explosive mixtures with air.[2][7]

o Vapors may travel to an ignition source and cause a flashback.[2][7]

o Containers are at risk of exploding if heated.[2][7]

Firefighter Protection:

o Firefighters should wear a self-contained breathing apparatus when necessary.[2][6]

Accidental Release and Containment

A clear and effective plan for accidental releases is essential for safety and environmental
protection.

Personal Safety Measures:

Wear appropriate personal protective equipment.[6]

Avoid inhaling any vapors, mists, or gases.[6]

Ensure the area is well-ventilated.[6]

Eliminate all potential sources of ignition.[2][6]

Evacuate all non-essential personnel from the area.[6]

Environmental Safety:

e Ifitis safe to do so, prevent any further leakage or spillage.[6]

» Do not allow the chemical to enter the drainage system.[6]

Cleanup Procedures:
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» Contain the spill and absorb it with a non-combustible material such as sand, earth, or
vermiculite.[8]

e Collect the absorbed material into a suitable, sealed container for disposal.[6]
e Use only spark-proof tools and explosion-proof equipment during cleanup.[2][6]
Chemical Stability and Reactivity

Reactivity Profile:

» Under normal conditions, no hazardous reactions are expected.[2]

Chemical Stability:

o The chemical is stable under the recommended storage conditions.[2][10]

e |tis sensitive to moisture.[2]

Conditions to Avoid:

o Keep away from heat, flames, and sparks.[6][10]

e Avoid exposure to moisture or water.[2]

Incompatible Substances:

» Avoid contact with strong oxidizing agents.[2]

Hazardous Decomposition Products:

o Thermal decomposition can produce carbon monoxide, carbon dioxide, and silicon dioxide.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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